N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide

• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-[4-[3-(2,3-dihydro-1,4-benzodioxin-3-yl)propanoylamino]-2-methylphenyl]benzamide
• InChI: InChI=1S/C25H24N2O4/c1-17-15-19(11-13-21(17)27-25(29)18-7-3-2-4-8-18)26-24(28)14-12-20-16-30-22-9-5-6-10-23(22)31-20/h2-11,13,15,20H,12,14,16H2,1H3,(H,26,28)(H,27,29)
• InChI Key: YCVHHRGTXWYBGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CCC2COC3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4

Description

N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide is a complex organic compound that features a benzodioxin moiety, a propanoyl group, and a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide typically involves multiple steps:

Formation of the Benzodioxin Moiety: The benzodioxin structure can be synthesized from catechol and ethylene glycol under acidic conditions to form 1,4-benzodioxin.

Propanoylation: The benzodioxin derivative is then reacted with propanoyl chloride in the presence of a base such as pyridine to introduce the propanoyl group.

Amidation: The resulting compound is then subjected to amidation with 4-amino-2-methylbenzoic acid in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the final product.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and product isolation would enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzodioxin moiety, using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the carbonyl groups using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens in the presence of a catalyst.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nitric acid for nitration, halogens for halogenation in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of carboxylic acids or quinones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent, particularly in the treatment of neurodegenerative diseases like Alzheimer’s.

Pharmacology: The compound is investigated for its enzyme inhibition properties, such as cholinesterase inhibition, which is relevant for treating conditions like myasthenia gravis.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound inhibits enzymes like cholinesterases by binding to their active sites, preventing the breakdown of neurotransmitters.

Pathways: It may modulate signaling pathways involved in neuroprotection and anti-inflammatory responses.

Comparison with Similar Compounds

Similar Compounds

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-bromobenzenesulfonamide: Similar in structure but contains a sulfonamide group.

2-Benzothiazolamine, N-[(1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-4-piperidinyl]methyl-5,7-dimethoxy-: Contains a benzodioxin moiety and is used in different pharmacological studies.

Uniqueness

N-(4-{[3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoyl]amino}-2-methylphenyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity